(R)-(-)-6-hydroxy-1-aminoindan
Overview
Description
(-)-(-)-6-hydroxy-1-aminoindan (6-HAI) is a synthetic organic compound that has been studied for its potential applications in scientific research. 6-HAI is a chiral compound, meaning it has two enantiomers, or mirror-image molecules, that are non-superimposable. It is a colorless, crystalline solid that is soluble in water and organic solvents. 6-HAI is a versatile compound that has been used in a variety of laboratory experiments, and has been studied for its potential applications in drug development.
Scientific Research Applications
Monoamine Oxidase Inhibition : This compound acts as a reversible inhibitor of human monoamine oxidases A and B. These enzymes are drug targets for treating neurodegenerative disorders (Binda et al., 2005).
Stimulation of Dopamine Receptors : Derivatives like RD-211 stimulate dopamine DA2-receptors, potentially activating 5-hydroxytryptamine1A receptors, but are inactive at alpha 2-adrenoceptors (Ma et al., 1991).
Treatment of Parkinsonism : R-(+)-N-propargyl-1-aminoindan hydrochloride (Rasagiline) is identified as a new medicine for curing parkinsonism (Wang Yu-cheng, 2006).
Neuroprotective Properties : 1-(R)-aminoindan exhibits neuroprotective properties against experimental Parkinson's disease and protects neurons from oxidative stress (Weinreb et al., 2011).
Dopaminergic Activity : The active enantiomer of (R)-4-hydroxy-2-(di-n-propylamino)indan demonstrates potent dopamine receptor agonism (Wikström et al., 1987).
Conformational Analysis : Research on the conformation of these compounds shows that RR isomers exhibit greater planarity, important for filling up the dopaminergic receptor (Rodríguez et al., 2003).
Synthesis of Tyrosine Analogues : (R)- and (S)-5-hydroxy-2-aminoindan-2-carboxylic acids, constrained tyrosine analogues, have been synthesized for research purposes (Murigi et al., 2010).
Metabolites in Neuroprotection : Metabolites of rasagiline and ladostigil, including aminoindan and hydroxyaminoindan, show neuroprotective properties in vitro and may contribute to the overall activity of their parent compounds (Bar‐Am et al., 2007).
properties
IUPAC Name |
(3R)-3-amino-2,3-dihydro-1H-inden-5-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H11NO/c10-9-4-2-6-1-3-7(11)5-8(6)9/h1,3,5,9,11H,2,4,10H2/t9-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MOUPGBDOLGDVNW-SECBINFHSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C1N)C=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC2=C([C@@H]1N)C=C(C=C2)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50564884 |
Source
|
| Record name | (3R)-3-Amino-2,3-dihydro-1H-inden-5-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50564884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.19 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-(-)-6-hydroxy-1-aminoindan | |
CAS RN |
169105-01-5 |
Source
|
| Record name | (3R)-3-Amino-2,3-dihydro-1H-inden-5-ol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50564884 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 169105-01-5 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is unique about the synthesis method for (R)-(-)-6-hydroxy-1-aminoindan described in the research paper?
A1: The research paper describes a novel method for preparing (R)-(-)-6-hydroxy-1-aminoindan utilizing a biocatalytic dynamic kinetic resolution approach. [] This method employs Candida antarctica Lipase B to selectively catalyze the transesterification of 6-hydroxy-1-aminoindan with R-1-styracitol acetate. Simultaneously, Raney nickel is introduced as a racemization catalyst to ensure the complete conversion of the starting material to the desired (R)-enantiomer. This approach leads to high optical purity of the final product (ee value > 99%) and efficient utilization of starting materials. []
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